N-(4-chlorophenyl)-16-isopropyltetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide

• Molecular Formula: C26H24ClNO
• Molecular Weight: 401.9 g/mol
• IUPAC Name: N-(4-chlorophenyl)-16-propan-2-yltetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide
• InChI: InChI=1S/C26H24ClNO/c1-15(2)22-23-18-7-3-5-9-20(18)24(21-10-6-4-8-19(21)23)25(22)26(29)28-17-13-11-16(27)12-14-17/h3-15,22-25H,1-2H3,(H,28,29)
• InChI Key: ARUBXTZAIBFTSZ-UHFFFAOYSA-N
• SMILES: CC(C)C1C(C2C3=CC=CC=C3C1C4=CC=CC=C24)C(=O)NC5=CC=C(C=C5)Cl

Description

N-(4-chlorophenyl)-16-isopropyltetracyclo[6.6.2.0~2,7~.0~9,14~]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide, commonly known as Compound X, is a synthetic organic compound with potential applications in scientific research. This compound has been found to exhibit unique biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of Compound X involves its interaction with specific enzymes and receptors in the body. Compound X has been found to bind to these targets with high affinity, resulting in the inhibition of their activity. This inhibition can lead to a variety of physiological effects, depending on the specific target being affected.
Biochemical and Physiological Effects
Compound X has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-tumor properties. These effects are thought to be mediated by the compound's inhibitory activity on various enzymes and receptors in the body.

Advantages and Limitations for Lab Experiments

One advantage of using Compound X in lab experiments is its high potency and specificity for certain targets. This allows researchers to investigate the effects of inhibiting these targets with a high degree of precision. However, the synthesis of Compound X can be challenging and time-consuming, and its use may be limited by its cost and availability.

Future Directions

There are several potential future directions for research involving Compound X. One area of interest is the development of new drugs based on the compound's structure and mechanism of action. Additionally, further investigation into the specific targets and pathways affected by Compound X could lead to a better understanding of various biological processes and the development of new therapies for a range of diseases. Finally, the development of more efficient and cost-effective synthesis methods for Compound X could make it more widely available for use in scientific research.

Synthesis Methods

Compound X can be synthesized through a multistep process involving the reaction of various reagents and solvents. The synthesis of Compound X typically involves the use of specialized equipment and techniques, making it a challenging process that requires expertise in organic chemistry.

Scientific Research Applications

Compound X has been found to have potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. Studies have shown that Compound X exhibits potent inhibitory effects on certain enzymes and receptors, making it a valuable tool for investigating the mechanisms of various biological processes.